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Compound of Interest

Compound Name: Heteroclitin C

Cat. No.: B13784756 Get Quote

Essential Safety and Handling Guide for
Heteroclitin C
Disclaimer: No specific Safety Data Sheet (SDS) for Heteroclitin C is publicly available. The

following information is based on the general properties of lignans, natural product extracts,

and related compounds. It is essential to handle this compound with care in a laboratory setting

and to conduct a thorough risk assessment before use.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Heteroclitin C.

I. Chemical and Physical Properties
The following table summarizes the known quantitative data for Heteroclitin C and a related

compound, Heteroclitin D.
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Property Heteroclitin C Heteroclitin D

Molecular Formula C₂₈H₃₄O₈ C₂₇H₃₀O₈

Molecular Weight 498.56 g/mol 482.52 g/mol

CAS Number 140460-42-0 140369-76-2

Appearance Solid (Predicted) White Solid

Storage (Powder) -20°C for 3 years -20°C for 3 years

Storage (In Solvent) -80°C for 1 year -80°C for 1 year

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

DMSO: 70 mg/mL (145.07

mM) - Sonication

recommended

II. Personal Protective Equipment (PPE) and
Handling
Given the absence of a specific SDS, a cautious approach is recommended. The following PPE

and handling procedures are based on general laboratory best practices for handling novel or

uncharacterized chemical compounds.

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the powder form to avoid inhalation of dust.

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves before use

and change them frequently, especially if contaminated.

Skin and Body Protection: Wear a lab coat. For larger quantities or when there is a risk of

splashing, consider additional protective clothing such as an apron or coveralls.
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Respiratory Protection: If working outside of a fume hood and there is a risk of generating

dust or aerosols, a NIOSH-approved respirator with a particulate filter is recommended.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound and before leaving the laboratory.

III. First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

In case of skin contact: Wash off with soap and plenty of water. Get medical attention if

irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

IV. Spill and Disposal Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section II.

For small spills of solid material, carefully sweep up the material to avoid generating dust

and place it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.
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Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Chemical waste should be collected in labeled, sealed containers and disposed of through a

licensed professional waste disposal service.

Do not dispose of down the drain or in regular trash.

V. Experimental Workflows and Biological Pathways
To provide a deeper understanding of the context in which Heteroclitin C is handled and

studied, the following diagrams illustrate a general workflow for natural product isolation and a

relevant biological signaling pathway.
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General Workflow for Natural Product Isolation
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Caption: A generalized workflow for isolating natural products like Heteroclitin C.
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The related compound, Heteroclitin D, has been reported to inhibit L-type calcium channels.

The following diagram illustrates a simplified signaling pathway involving these channels.

Simplified L-Type Calcium Channel Signaling Pathway
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Caption: Inhibition of L-type calcium channels by compounds like Heteroclitin D.

To cite this document: BenchChem. [Personal protective equipment for handling Heteroclitin
C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13784756#personal-protective-equipment-for-
handling-heteroclitin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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